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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

Introduction

Pigment Red 146 (P.R. 146), a Naphthol Carmine pigment, is widely utilized in various
applications, including water-based inks, coatings, textile printing, and plastics, due to its vivid
bluish-red shade and good overall fastness properties.[1][2][3] Lightfastness, the resistance of
a colorant to fading or changing color upon exposure to light, is a critical performance
parameter that determines its suitability for a given application.[4] This document provides a
detailed experimental protocol for determining the lightfastness of Pigment Red 146, adhering
to internationally recognized standards such as ASTM D4303 and 1SO 105-B02.[5][6][7] The
protocol employs accelerated weathering techniques and quantitative colorimetric analysis to
ensure accurate and reproducible results.

The primary method involves exposing prepared pigment specimens to a calibrated artificial
light source in a xenon-arc test chamber, which simulates the spectral distribution of natural
daylight filtered through window glass.[8][9][10] The color change is evaluated instrumentally
using the CIELAB color space and visually by comparing the fading of the specimen to a
standardized Blue Wool Scale.[11][12][13]

Physicochemical Properties of Pigment Red 146
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Property Value Reference
C.l. Name Pigment Red 146 [14]

C.I. Number 12485 [14]

CAS Number 5280-68-2 [14]
Chemical Formula C33H27CIN4Os [14]
Molecular Weight 611.04 g/mol [3][14]
Shade Bluish Red [1112]

Heat Resistance 160-200 °C [1][15]
Lightfastness (BWS)* 5-7 [1][15][16]
Oil Absorption 40-50 g/100g [1][14]

Note: Lightfastness rating on the Blue Wool Scale (BWS) can vary depending on the
concentration, application medium, and presence of other components (e.g., TiOz2).

Experimental Protocol

This protocol is divided into four main stages: Sample Preparation, Initial Colorimetric
Measurement, Accelerated Weathering, and Lightfastness Assessment.

1. Materials and Equipment
» Pigment: Pigment Red 146 powder.

» Vehicle/Binder: Application-specific medium (e.g., acrylic emulsion, alkyd resin, linseed oill,
water-based ink base).

o Substrate: Standardized test charts or panels (e.g., Leneta cards, glass plates, or
application-specific material).

o Reference Materials:
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o Blue Wool Standards (ISO 105-B08), ranging from BWS 1 (very low lightfastness) to BWS
8 (very high lightfastness).[17]

o Grey Scale for Assessing Change in Colour (ISO 105-A02).[17]

e Apparatus:
o High-speed disperser or muller for pigment dispersion.
o Film applicator (e.g., bird-type or drawdown bar) for uniform coating.

o Xenon-arc Weathering Chamber: Conforming to ISO 105-B02 or ASTM D4303
requirements, equipped with appropriate light filters to simulate daylight (D65).[6][8][18]

o Spectrophotometer or Colorimeter: Capable of measuring color in the CIELAB (Lab*) color
space with specular reflection excluded.[19][20]

o Light booth with a D65 standard illuminant for visual assessment.
2. Detailed Methodology
Part A: Sample Preparation

» Dispersion: Prepare a dispersion of Pigment Red 146 in the selected vehicle. The pigment-
to-binder ratio should be consistent with its intended end-use or standardized guidelines.
Ensure a homogenous dispersion is achieved using a high-speed disperser or muller.

» Application: Apply the pigment dispersion onto the substrate using a film applicator to create
a uniform, opaque film of a specified thickness.

e Masstone and Tint: Prepare two sets of samples:
o Masstone: The pigment dispersed in the binder alone.

o Tint: The pigment dispersion mixed with a standardized white pigment (e.g., TiO2) at a
defined ratio (e.g., 1:10) to evaluate lightfastness in a reduced shade.
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e Curing/Drying: Allow the prepared samples to dry or cure completely according to the vehicle
manufacturer's instructions in a dark, controlled environment to prevent premature light
exposure.

e Specimen Masking: Prepare each test specimen by masking one portion, typically half, with
an opaque material (e.g., aluminum foil or a cardboard sleeve). This unexposed area will
serve as the control for comparison.[12]

Part B: Initial Colorimetric Measurement

o Calibrate the spectrophotometer according to the manufacturer's instructions.

e Set the measurement conditions to CIE standard illuminant D65 and 10° standard observer,
with specular component excluded (SCE).

o Measure the CIELAB (Lab*) color coordinates of the exposed portion of each test specimen
before weathering.[19] Take at least three measurements per specimen and average the
results to ensure accuracy.

o Record these initial values as Lo, ao, and b*o.

Part C: Accelerated Weathering

e Mount the prepared test specimens and a complete set of Blue Wool Standards (BWS 1-8)
onto sample holders in the xenon-arc weathering chamber.[17]

e Program the chamber to the conditions specified in the relevant standard (e.g., ISO 105-B02,
Method 3).[10] A typical set of parameters is outlined in the table below.

e Initiate the exposure cycle. The test duration depends on the expected lightfastness of the
pigment. The exposure is continued until a specified color change is observed in either the
sample or one of the Blue Wool references.[5]

Table of Standard Xenon-Arc Test Conditions (ISO 105-B02)
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Parameter Setting

Light Source Xenon Arc Lamp
Irradiance 42 W/m?2 (300-400 nm)
Black Standard Temperature 50°C - 63°C

Chamber Air Temperature 38°C

Relative Humidity 30-50%

Exposure Cycle Continuous Light

Part D: Lightfastness Assessment
The assessment can be performed instrumentally and visually.
1. Instrumental Assessment:

» Periodically remove the test specimens from the chamber at predetermined intervals (e.g.,
100, 200, 400 hours).

» Allow specimens to condition at room temperature in the dark for at least 24 hours.
o Measure the Lab* coordinates of the exposed area (L¢, at, b*t).

o Calculate the total color difference (AEab) between the initial measurement and the
measurement at time 't using the CIE 1976 formula.[9][19] AEab = V[(L: - Lo)? + (ar - ao)? +
(bt - bo)?]

e The lightfastness can be rated by correlating the exposure time required to reach a specific
AE*ab value with the performance of the Blue Wool standards.

2. Visual Assessment (Blue Wool Scale Rating):

» Place the exposed specimen and the set of exposed Blue Wool Standards in a light booth
under D65 illumination.

» Remove the opaque masks from both the specimen and the Blue Wool standards.
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o Compare the contrast (color change) between the exposed and unexposed portions of the
test specimen with the contrast shown on the Blue Wool standards.[11]

e The lightfastness rating of the specimen is the number of the Blue Wool standard that
exhibits a similar degree of fading.[4][12] The Grey Scale for Assessing Change in Colour
can be used to aid this comparison and determine when a specific grade of fading has been
reached.[17] Arating of 1 indicates very poor lightfastness, while a rating of 8 indicates
excellent lightfastness.[21]

Data Presentation

Quantitative data should be meticulously recorded. The following tables provide a template for
data logging and summarization.

Table 1: Colorimetric Data Log for Pigment Red 146 (Masstone)

Exposure

(Hours) L a b AEab
0 (Initial) Lo ao bo 0.00

100 L1o00 aioo b1oo AE 100
200 L200 azoo b20o AE 200
400 L4oo a4o00 baoo AE*a00

Table 2: Final Lightfastness Rating Summary
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Specimen Visual Assessn?ent (Blue Instrumental Assessment
Wool Scale Rating) (AE*ab after X hours)

P.R. 146 (Masstone) [e.g., 6] [e.g., 4.5 after 400h]
P.R. 146 (Tint 1:10) [e.g., 5] [e.g., 6.2 after 400h]
BWS 1 1

BWS 2 2

BWS 3 3

BWS 4 4

BWS 5 5

BWS 6 6

BWS 7 7

BWS 8 8

Visualizations

Experimental Workflow Diagram
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Caption: Workflow for lightfastness testing of Pigment Red 146.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b035983?utm_src=pdf-body-img
https://www.benchchem.com/product/b035983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

CIELAB Color Space Diagram

Lightness (L*) Red-Green (a*)

r 3 \
L*=0 L* =100 a b
(Black) (White) (+ Red) (+ Yellow)

CIELAB Color Space (Lab*)

Yellow-Blue (b*)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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